Cas no 19017-00-6 (1-(prop-2-yn-1-yl)-1H-indole)

• Product Name: 1-(prop-2-yn-1-yl)-1H-indole
• CAS No: 19017-00-6
• MF: C₁₁H₉N
• MW: 155.195862531662
• CID: 123307
• PubChem ID: 12594456
• Update Time: 2025-06-14

1-(prop-2-yn-1-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,1-(2-propyn-1-yl)-
• 1H-Indole,1-(2-propynyl)-
• 1-(2-propynyl)-1H-indole
• 1-(prop-2-ynyl)-1H-indole
• 1-prop-2-ynyl-indole
• 1-propargylindole
• N-propargyl-1H-indole
• N-propargylindole
• 1H-Indole,1-(2-propynyl)-(9CI)
• D75621
• SCHEMBL9379549
• 1-(prop-2-yn-1-yl)-1H-indole
• Z1069284234
• EN300-71409
• CS-0094819
• AKOS010652185
• 19017-00-6
• 1-prop-2-ynylindole

• Inchi： 1S/C11H9N/c1-2-8-12-9-7-10-5-3-4-6-11(10)12/h1,3-7,9H,8H2
• InChI Key： YOQSGKCJBGEXMU-UHFFFAOYSA-N
• SMILES： N1(CC#C)C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 155.07300
• Monoisotopic Mass: 155.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 2.27450

Additional information on 1-(prop-2-yn-1-yl)-1H-indole

Comprehensive Overview of 1-(prop-2-yn-1-yl)-1H-indole (CAS No. 19017-00-6): Properties, Applications, and Research Insights

1-(prop-2-yn-1-yl)-1H-indole, identified by its CAS No. 19017-00-6, is a specialized organic compound belonging to the indole derivatives family. This structurally unique molecule features an indole core substituted with a propargyl group at the nitrogen position, making it a valuable intermediate in pharmaceutical and material science research. The compound's alkyne functionality enables diverse chemical transformations, including click chemistry reactions, which are pivotal in drug discovery and bioconjugation applications.

Recent studies highlight the growing interest in 1-(prop-2-yn-1-yl)-1H-indole due to its role in synthesizing heterocyclic compounds with potential biological activities. Researchers are exploring its utility in designing kinase inhibitors and neuroprotective agents, aligning with current trends in targeted drug development. Its molecular structure also makes it a candidate for fluorescence labeling in bioimaging, addressing the demand for novel diagnostic tools in precision medicine.

From a synthetic chemistry perspective, CAS No. 19017-00-6 serves as a versatile building block for palladium-catalyzed cross-coupling reactions, such as the Sonogashira and Buchwald-Hartwig protocols. These methods are frequently searched in academic databases, reflecting their importance in organic synthesis. The compound's stability under various conditions further enhances its appeal for industrial-scale applications, including the production of electronic materials like OLED precursors.

Environmental and safety considerations for 1-(prop-2-yn-1-yl)-1H-indole are consistent with standard laboratory practices. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This aligns with the increasing focus on green chemistry principles and sustainable synthesis methods, topics frequently queried in scientific forums.

Market analyses indicate rising demand for indole-based compounds, driven by their applications in agrochemicals and fragrance industries. The propargyl modification in 19017-00-6 offers distinct advantages in creating customized molecular architectures, a key requirement for high-throughput screening in drug discovery. Patent literature reveals its use in proprietary formulations, underscoring its commercial relevance.

In summary, 1-(prop-2-yn-1-yl)-1H-indole (CAS No. 19017-00-6) exemplifies the intersection of structural versatility and functional adaptability in modern chemistry. Its applications span from medicinal chemistry to advanced materials, making it a compound of enduring scientific and industrial interest. Future research may uncover novel roles in catalysis or nanotechnology, further expanding its utility.